Cas no 328540-34-7 (6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine)

• Product Name: 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine
• CAS No: 328540-34-7
• MF: C₂₁H₁₆BrN₃O
• MW: 406.275243759155
• CID: 6545632
• Update Time: 2025-11-01

6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine
• 2-Quinazolinamine, 6-bromo-N-(2-methoxyphenyl)-4-phenyl-

• Inchi： 1S/C21H16BrN3O/c1-26-19-10-6-5-9-18(19)24-21-23-17-12-11-15(22)13-16(17)20(25-21)14-7-3-2-4-8-14/h2-13H,1H3,(H,23,24,25)
• InChI Key： OEAPGEVDEPWGEO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(C2=CC=CC=C2)N=C1NC1=CC=CC=C1OC

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 568.1±60.0 °C(Predicted)
• pka: 5.00±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine

Introduction to 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine (CAS No. 328540-34-7)

6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine, with the CAS number 328540-34-7, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). This compound has garnered significant attention in the field of oncology due to its potential therapeutic applications in the treatment of various cancers, particularly those driven by aberrant EGFR and VEGFR signaling.

The chemical structure of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine features a quinazoline core, which is a common scaffold in many tyrosine kinase inhibitors. The presence of a bromine atom at the 6-position and a methoxyphenyl group at the N-position contributes to its high affinity and selectivity for EGFR and VEGFR. These structural features also enhance its pharmacokinetic properties, making it a promising candidate for further clinical development.

Recent studies have demonstrated the efficacy of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine in preclinical models of cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of non-small cell lung cancer (NSCLC) cells by blocking EGFR signaling pathways. Additionally, it showed significant antitumor activity in xenograft models, suggesting its potential as a therapeutic agent for NSCLC.

In another study, researchers investigated the mechanism of action of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine. They found that it not only inhibits EGFR but also targets VEGFR, thereby disrupting both tumor cell proliferation and angiogenesis. This dual inhibition strategy may offer a more comprehensive approach to cancer therapy, addressing multiple aspects of tumor biology.

The pharmacokinetic profile of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine has also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic properties, which are crucial for its clinical utility. Preclinical studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine in human patients. Early-phase trials have reported promising results, with several patients showing significant tumor regression. These findings have generated considerable excitement in the oncology community and underscore the potential of this compound as a novel anticancer agent.

In addition to its therapeutic applications, 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine has also been used as a research tool to investigate the role of EGFR and VEGFR in various biological processes. Its high selectivity and potency make it an invaluable tool for studying signal transduction pathways and developing new therapeutic strategies.

The synthesis of 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine involves several well-established chemical reactions. The quinazoline core can be synthesized through condensation reactions involving appropriate aromatic amines and formamides. Subsequent functionalization steps introduce the bromine and methoxy groups, resulting in the final product. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 6-bromo-N-(2-methoxyphenyl)-4-phenylquinazolin-2-amine (CAS No. 328540-34-7) is a promising compound with significant potential in oncology research and therapy. Its dual inhibition of EGFR and VEGFR, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to advancements in cancer treatment.